Cas no 28411-14-5 (Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1))

• Product Name: Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1)
• CAS No: 28411-14-5
• MF: C₁₃H₂₂Cl₂N₂O
• MW: 293.232581615448
• CID: 272968
• PubChem ID: 3080748
• Update Time: 2025-04-19

Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium,3-acetyl-N-(2-aminoethyl)-N,N-dimethyl-, chloride, hydrochloride (1:1:1)
• (3-acetylphenyl)methyl-(2-azaniumylethyl)-dimethylazanium
• Ammonium, (m-acetylbenzyl)(2-aminoethyl)dimethyl-, chloride, hydrochloride
• 28411-14-5
• DTXSID90951077
• Acphid
• (3-acetylphenyl)methyl-(2-aminoethyl)-dimethylazanium;chloride;hydrochloride
• N-[(3-Acetylphenyl)methyl]-2-amino-N,N-dimethylethan-1-aminium chloride--hydrogen chloride (1/1/1)
• N-(3-acetylbenzyl)-N,N-dimethylethylenediammonium dichloride

• Inchi： 1S/C13H21N2O.2ClH/c1-11(16)13-6-4-5-12(9-13)10-15(2,3)8-7-14;;/h4-6,9H,7-8,10,14H2,1-3H3;2*1H/q+1;;/p-1
• InChI Key： FGXPBMGZXIKLBG-UHFFFAOYSA-M
• SMILES： Cl.[Cl-].O=C(C)C1=CC=CC(=C1)C[N+](C)(C)CCN

Computed Properties

• Exact Mass: 270.94673
• Monoisotopic Mass: 292.110919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 39.37